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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the industrial

utilization of 2-butene as a versatile chemical intermediate. 2-Butene, a simple alkene, serves

as a crucial starting material in the synthesis of several high-value chemicals with broad

applications across various industries, including the production of solvents, polymers, and fuel

additives.

Production of Methyl Ethyl Ketone (MEK)
Methyl ethyl ketone (MEK), also known as butanone, is a widely used solvent in the

manufacturing of coatings, adhesives, and magnetic tapes. The primary industrial route to MEK

from 2-butene is a two-step process involving the hydration of 2-butene to 2-butanol, followed

by the dehydrogenation of 2-butanol.

Application Notes
The two-stage process is favored for its high selectivity and yield. The initial hydration of n-

butenes (including 2-butene) is typically acid-catalyzed and results in the formation of sec-

butanol.[1] This is followed by the catalytic dehydrogenation of sec-butanol to produce MEK

and hydrogen gas.[2] The hydrogen byproduct can be utilized in other chemical processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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